[2,2-Dimethyl-3-(methylamino)propyl](methyl)amine dihydrochloride
Overview
Description
“2,2-Dimethyl-3-(methylamino)propylamine” is a chemical compound . It is related to Dimethylaminopropylamine (DMAPA), a diamine used in the preparation of some surfactants, such as cocamidopropyl betaine which is an ingredient in many personal care products including soaps, shampoos, and cosmetics .
Synthesis Analysis
DMAPA is commonly produced commercially via the reaction between dimethylamine and acrylonitrile (a Michael reaction) to produce dimethylaminopropionitrile. A subsequent hydrogenation step yields DMAPA .Chemical Reactions Analysis
DMAPA is readily converted to the mustard dimethylaminopropyl-3-chloride, a powerful alkylating agent .Physical And Chemical Properties Analysis
DMAPA has a molar mass of 102.181 g·mol −1, appears as a colourless liquid, and has a fishy, ammoniacal odor. It has a density of 812 mg mL −1 and a boiling point of 132.1 °C .Scientific Research Applications
Polymer Research and Copolymerization
2,2-Dimethyl-3-(methylamino)propylamine dihydrochloride: is utilized in the field of polymer research, particularly in the copolymerization of amine-containing monomers. This compound can significantly influence the composition and compositional heterogeneity of copolymers when combined with dodecyl (meth)acrylate in toluene . The ability of this amine to form assemblies with different reactivity due to hydrogen bonding makes it a valuable monomer for creating organo-soluble (meth)acrylic copolymers, which are effective as dispersant viscosity modifiers for lubricating oils .
CO2 Capture and Solubility Studies
In the context of environmental research, particularly for CO2 capture from flue gases, 2,2-Dimethyl-3-(methylamino)propylamine dihydrochloride has been studied for its solubility properties. It’s an area of significant interest due to the need to reduce greenhouse gas emissions from fossil fuel combustion. This compound is considered as a potential constituent of novel phase change solvent mixtures for CO2 capture, offering an alternative to traditional solvents like monoethanolamine (MEA) .
Lubricant Formulation
The compound is proposed for use in lubricant formulations. As part of higher alkyl (meth)acrylate copolymers, it serves as an effective dispersant and viscosity modifier. These properties are crucial for maintaining the performance and longevity of mechanical systems that rely on lubrication .
Radical Polymerization
The radical polymerization process involving 2,2-Dimethyl-3-(methylamino)propylamine dihydrochloride is another significant application. The peculiar nature of its copolymerization with n-dodecyl acrylate or n-dodecyl methacrylate highlights the compound’s role in controlling compositional heterogeneity, which is essential for developing specific polymer properties .
Chemical Absorption Processes
This compound’s role in chemical absorption processes, especially related to CO2 capture, is noteworthy. Its solubility characteristics in aqueous solutions make it a candidate for exploring new chemical absorption methods, which are a mature approach to reducing CO2 emissions .
Pharmaceutical Testing
While not directly mentioned in the search results, compounds like 2,2-Dimethyl-3-(methylamino)propylamine dihydrochloride are often used in pharmaceutical testing as reference standards. They provide a basis for ensuring the accuracy and reliability of pharmaceutical products during the development and quality control stages .
Safety and Hazards
Mechanism of Action
Target of Action
Amines, such as “2,2-Dimethyl-3-(methylamino)propylamine dihydrochloride”, often interact with various biological targets, including receptors, enzymes, and ion channels. The specific target would depend on the structure of the compound and the biological system in which it is introduced .
Mode of Action
The interaction of amines with their targets often involves the formation of ionic or hydrogen bonds. The amine group (-NH2) can act as a base, accepting a proton and forming a bond with a complementary acidic site on the target .
Biochemical Pathways
The specific biochemical pathways affected by this compound would depend on its target. For example, if the compound targets a receptor involved in a signaling pathway, it could potentially alter the signal transduction and subsequent cellular responses .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound depend on its chemical structure. Amines are often basic and can be protonated, which may affect their absorption and distribution. Metabolism of amines often involves reactions such as oxidation, reduction, and conjugation .
Result of Action
The molecular and cellular effects of the compound’s action would depend on the specific biological target and pathway affected. This could range from changes in cellular metabolism to alterations in cell signaling and function .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of the compound. For example, the protonation state of amines can change with pH, which can affect their interaction with targets .
properties
IUPAC Name |
N,N',2,2-tetramethylpropane-1,3-diamine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H18N2.2ClH/c1-7(2,5-8-3)6-9-4;;/h8-9H,5-6H2,1-4H3;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQBCUILZAISAMB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CNC)CNC.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H20Cl2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[2,2-Dimethyl-3-(methylamino)propyl](methyl)amine dihydrochloride |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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